Cas no 58991-21-2 (1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-(3-butoxy-2-hydroxypropyl)-)
58991-21-2 structure
Product Name:1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-(3-butoxy-2-hydroxypropyl)-
CAS No:58991-21-2
MF:C10H17N3O5
MW:259.259082555771
CID:340260
PubChem ID:71443255
Update Time:2025-04-19
1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-(3-butoxy-2-hydroxypropyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-(3-butoxy-2-hydroxypropyl)-
- 1-(3-butoxy-2-hydroxypropyl)-1,3,5-triazinane-2,4,6-trione
- 58991-21-2
- DTXSID40852085
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- Inchi: 1S/C10H17N3O5/c1-2-3-4-18-6-7(14)5-13-9(16)11-8(15)12-10(13)17/h7,14H,2-6H2,1H3,(H2,11,12,15,16,17)
- InChI Key: DHKVLYMIYTWYIY-UHFFFAOYSA-N
- SMILES: O(CCCC)CC(CN1C(NC(NC1=O)=O)=O)O
Computed Properties
- Exact Mass: 259.11691
- Monoisotopic Mass: 259.11682065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 107.97
1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-(3-butoxy-2-hydroxypropyl)- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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